Cas no 1361735-24-1 (Methyl 2-cyano-5-(trifluoromethoxy)pyridine-3-carboxylate)

• Product Name: Methyl 2-cyano-5-(trifluoromethoxy)pyridine-3-carboxylate
• CAS No: 1361735-24-1
• MF: C₉H₅F₃N₂O₃
• MW: 246.142812490463
• CID: 4910009
• Update Time: 2025-07-02

Methyl 2-cyano-5-(trifluoromethoxy)pyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-cyano-5-(trifluoromethoxy)pyridine-3-carboxylate

• Inchi： 1S/C9H5F3N2O3/c1-16-8(15)6-2-5(17-9(10,11)12)4-14-7(6)3-13/h2,4H,1H3
• InChI Key： CYRCFLQGSLBIRD-UHFFFAOYSA-N
• SMILES： FC(OC1=CN=C(C#N)C(C(=O)OC)=C1)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 336
• XLogP3: 1.9
• Topological Polar Surface Area: 72.2

Additional information on Methyl 2-cyano-5-(trifluoromethoxy)pyridine-3-carboxylate

Comprehensive Overview of Methyl 2-cyano-5-(trifluoromethoxy)pyridine-3-carboxylate (CAS No. 1361735-24-1)

Methyl 2-cyano-5-(trifluoromethoxy)pyridine-3-carboxylate (CAS No. 1361735-24-1) is a highly specialized organic compound that has garnered significant attention in the fields of pharmaceuticals, agrochemicals, and material science. This compound, characterized by its unique pyridine core and functional groups such as cyano and trifluoromethoxy, offers a versatile platform for synthetic modifications and applications. Its molecular structure, which includes a methyl ester group, further enhances its reactivity and utility in various chemical reactions.

The growing interest in Methyl 2-cyano-5-(trifluoromethoxy)pyridine-3-carboxylate is driven by its potential role in the development of novel active pharmaceutical ingredients (APIs) and agrochemical intermediates. Researchers are particularly intrigued by its ability to serve as a building block for heterocyclic compounds, which are prevalent in many FDA-approved drugs. Recent studies have highlighted its relevance in the synthesis of antiviral and anti-inflammatory agents, aligning with the current global focus on infectious disease treatments and immune system modulation.

From a material science perspective, this compound's trifluoromethoxy group contributes to its stability and lipophilicity, making it a candidate for advanced polymer and coating applications. The cyano group, on the other hand, offers opportunities for further functionalization, enabling the creation of high-performance materials with tailored properties. These attributes have sparked discussions in academic and industrial circles about its potential in sustainable chemistry and green synthesis.

In the context of search engine trends, queries related to Methyl 2-cyano-5-(trifluoromethoxy)pyridine-3-carboxylate often include terms like "synthesis methods," "applications in drug discovery," and "safety data." These reflect the compound's multifaceted nature and the need for comprehensive information on its handling and utilization. Additionally, the rise of AI-driven drug discovery has led to increased curiosity about how such compounds can be optimized using computational chemistry tools.

The CAS No. 1361735-24-1 is also frequently associated with questions about its physical and chemical properties, such as melting point, solubility, and stability under various conditions. These parameters are critical for researchers aiming to incorporate the compound into their workflows. Furthermore, its compatibility with catalytic systems and reaction conditions is a topic of ongoing investigation, particularly in the realm of cross-coupling reactions and C-H activation.

As the demand for specialty chemicals continues to rise, Methyl 2-cyano-5-(trifluoromethoxy)pyridine-3-carboxylate stands out as a promising candidate for innovation. Its combination of electron-withdrawing and electron-donating groups makes it a valuable tool for medicinal chemists and material scientists alike. Future research is expected to explore its potential in bioconjugation and targeted drug delivery, further expanding its applicability.

In summary, Methyl 2-cyano-5-(trifluoromethoxy)pyridine-3-carboxylate (CAS No. 1361735-24-1) represents a compelling area of study for professionals across multiple disciplines. Its unique structural features and broad utility underscore its importance in modern chemistry, while its alignment with trending topics like sustainable development and AI-assisted research ensures its continued relevance in the years to come.